Cas no 329922-44-3 (Piperazine,3-methyl-1-(4-nitrophenyl)-)

• Product Name: Piperazine,3-methyl-1-(4-nitrophenyl)-
• CAS No: 329922-44-3
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 293168
• PubChem ID: 2771391
• Update Time: 2025-05-19

Piperazine,3-methyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,3-methyl-1-(4-nitrophenyl)-
• 3-Methyl-1-(4-nitrophenyl)piperazine
• AKOS000288808
• EU-0004545
• Oprea1_363081
• AKOS016344072
• 329922-44-3
• RINDRBNZJSXBCH-UHFFFAOYSA-N
• 3-Methyl-1-(4-nitro-phenyl)-piperazine
• SCHEMBL5467457
• MFCD00220471
• CBMicro_027355
• BIM-0027409.P001
• BB 0258285

• MDL： MFCD00220471
• Inchi： 1S/C11H15N3O2/c1-9-8-13(7-6-12-9)10-2-4-11(5-3-10)14(15)16/h2-5,9,12H,6-8H2,1H3
• InChI Key： RINDRBNZJSXBCH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1CCNC(C)C1)=O

Computed Properties

• Exact Mass: 221.11655
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 71-72
• PSA: 58.41

Piperazine,3-methyl-1-(4-nitrophenyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Piperazine,3-methyl-1-(4-nitrophenyl)-

Introduction to Piperazine, 3-methyl-1-(4-nitrophenyl)- (CAS No. 329922-44-3)

Piperazine, 3-methyl-1-(4-nitrophenyl)-, identified by its Chemical Abstracts Service (CAS) number 329922-44-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of heterocyclic amines known for their diverse biological activities and applications in drug development. The structural features of Piperazine, 3-methyl-1-(4-nitrophenyl)-, particularly the presence of a nitro group on the phenyl ring and a methyl-substituted piperazine core, contribute to its unique chemical properties and potential therapeutic benefits.

The molecular structure of this compound consists of a six-membered aromatic ring (phenyl) substituted with a nitro group at the para position, linked to a piperazine backbone. The piperazine moiety, characterized by its two nitrogen atoms, introduces basicity and hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. The methyl group attached to the piperazine ring further modulates the electronic and steric properties of the molecule, influencing its reactivity and pharmacokinetic behavior.

Piperazine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds exhibit properties such as antimicrobial, antifungal, anti-inflammatory, and anticancer effects. Among these derivatives, Piperazine, 3-methyl-1-(4-nitrophenyl)- has shown particular promise in preclinical studies as a potential lead compound for further drug development. Its unique structural motifs make it an attractive candidate for modulating biological pathways associated with various diseases.

In recent years, there has been growing interest in exploring the therapeutic potential of nitro-substituted aromatic compounds. The nitro group in Piperazine, 3-methyl-1-(4-nitrophenyl)- can undergo bio-reduction to form reactive nitroso or hydroxylamine intermediates, which can participate in redox reactions within biological systems. This property has been exploited in the development of novel therapeutic agents that target oxidative stress-related diseases. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring enhances the compound's ability to interact with biological targets through multiple mechanisms.

One of the most compelling aspects of Piperazine, 3-methyl-1-(4-nitrophenyl)- is its potential application in oncology research. Studies have demonstrated that piperazine derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The structural flexibility of this compound allows it to bind to specific binding pockets on target proteins, disrupting normal cellular functions and inducing apoptosis in cancer cells. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system (CNS) tumors and other neurological disorders.

Recent advancements in computational chemistry and molecular modeling have accelerated the discovery and optimization of novel drug candidates like Piperazine, 3-methyl-1-(4-nitrophenyl)-. These computational tools enable researchers to predict the binding affinity and pharmacokinetic properties of compounds before conducting expensive wet-lab experiments. By leveraging these technologies, scientists have been able to identify key structural features that enhance the therapeutic efficacy and reduce potential side effects.

The synthesis of Piperazine, 3-methyl-1-(4-nitrophenyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations such as nitration and methylation. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to improve efficiency and scalability.

In conclusion, Piperazine, 3-methyl-1-(4-nitrophenyl)- (CAS No. 329922-44-3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and broad therapeutic potential. Its applications in oncology research alone underscore its importance as a lead compound for developing novel treatments for cancer and other diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, Piperazine derivatives will undoubtedly play an increasingly vital role in future drug development efforts.